![molecular formula C27H22ClN3O2S B2630979 (2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide CAS No. 799786-20-2](/img/structure/B2630979.png)
(2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide is a useful research compound. Its molecular formula is C27H22ClN3O2S and its molecular weight is 488. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antitumor Properties
A study by George (2012) detailed the stereoselective synthesis of 2-(4-oxo-thiazolidin-2-ylidene)-2-cyano-N-arylacetamides, which exhibited promising antitumor properties against various cancer cell lines, including colon HCT116, breast MCF7, and liver HEPG2. The research combined 3D-pharmacophore modeling and QSAR analysis to explain these antitumor properties (George, 2012).
Synthesis of Heterocyclic Compounds
In 2008, Abdelhamid et al. reported the synthesis of heterocyclic compounds containing benzoxazole moiety from a similar structure. These compounds were expected to have biological activity, highlighting the chemical versatility and potential biomedical applications of this class of compounds (Abdelhamid, Baghos, & Halim, 2008).
Synthesis for Medicinal Chemistry
A 2017 study by Obydennov et al. described the use of 2-(1,3-thiazolidin-2-ylidene)acetamides, closely related to the compound , in synthesizing new heterocyclic assemblies for potential medical applications. This demonstrates the compound's relevance in medicinal chemistry synthesis (Obydennov et al., 2017).
CNS Depressant and Anticonvulsant Activity
A study by Nikalje et al. (2015) synthesized a series of related derivatives and evaluated them for CNS depressant activity and anticonvulsant activity in mice. This suggests the potential application of the compound in neurological and psychiatric disorders (Nikalje, Ansari, Bari, & Ugale, 2015).
Potential in Antimicrobial Applications
Desai et al. (2011) synthesized a series of related compounds and screened them for in vitro antibacterial and antifungal activities, indicating the potential of these compounds, including (2Z)-2-[5-(2-chlorobenzyl)-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)ethanamide, in antimicrobial applications (Desai, Dodiya, & Shihora, 2011).
properties
IUPAC Name |
(2Z)-2-[5-[(2-chlorophenyl)methyl]-4-oxo-3-phenyl-1,3-thiazolidin-2-ylidene]-2-cyano-N-(2,3-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22ClN3O2S/c1-17-9-8-14-23(18(17)2)30-25(32)21(16-29)27-31(20-11-4-3-5-12-20)26(33)24(34-27)15-19-10-6-7-13-22(19)28/h3-14,24H,15H2,1-2H3,(H,30,32)/b27-21- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GYUCKAIWGLUKEF-MEFGMAGPSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)NC(=O)C(=C2N(C(=O)C(S2)CC3=CC=CC=C3Cl)C4=CC=CC=C4)C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)NC(=O)/C(=C\2/N(C(=O)C(S2)CC3=CC=CC=C3Cl)C4=CC=CC=C4)/C#N)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
488.0 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.